2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(2,4-dimethoxyphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO4/c1-19-10-4-6-11(14(8-10)20-2)13-7-9(16)3-5-12(13)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: HVTWBHFWMZPGCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=C(C=CC(=C2)F)C(=O)O)OC
• Molecular Formula: C15H13FO4
• DSSTOX Substance ID: DTXSID70681264
• Molecular Weight: 276.26 g/mol
• CAS RN: 1178399-77-3

Description

2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid (2,4-DMFBA) is an aromatic acid with a wide range of applications in scientific research. It has been used in various studies involving organic synthesis, biochemistry, and pharmacology. 2,4-DMFBA has been found to be an effective intermediate in the synthesis of pharmaceuticals, as well as in the development of new materials for use in drug delivery systems. In addition, it has been used in the synthesis of other compounds for use in biochemical and physiological studies.

Scientific Research Applications

2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid, 95% has been used in numerous scientific research applications. It has been used in the synthesis of various compounds, such as drugs, polymers, and other materials for use in drug delivery systems. In addition, it has been used in organic synthesis and biochemistry studies. It has also been used in the development of new materials for use in drug delivery systems.

Mechanism of Action

2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid, 95% acts as an intermediate in the synthesis of various compounds. It is a versatile intermediate that can be used in the synthesis of drugs, polymers, and other materials. It can also be used in the development of new materials for use in drug delivery systems.
Biochemical and Physiological Effects
2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid, 95% has been found to have various biochemical and physiological effects. It has been found to be an effective intermediate in the synthesis of pharmaceuticals, as well as in the development of new materials for use in drug delivery systems. In addition, it has been used in the synthesis of other compounds for use in biochemical and physiological studies.

Advantages and Limitations for Lab Experiments

The use of 2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid, 95% in lab experiments has several advantages. It is a versatile intermediate that can be used in the synthesis of drugs, polymers, and other materials. In addition, it is relatively inexpensive and easy to obtain. However, there are some limitations to its use in lab experiments. It is a highly reactive compound and must be handled with care. In addition, it is volatile and must be stored in an airtight container.

Future Directions

2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid, 95% has a wide range of potential future directions. It can be used in the synthesis of new drugs and materials for use in drug delivery systems. In addition, it can be used in the development of new materials for use in biochemistry and physiology studies. It can also be used in the development of new materials for use in organic synthesis. Finally, it can be used in the development of new materials for use in analytical chemistry.

Synthesis Methods

2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid, 95% is prepared by the reaction of 2,4-dimethoxyphenol and 4-fluorobenzoyl chloride in anhydrous dimethylformamide (DMF). The reaction is typically carried out at a temperature of 50-60°C and is usually completed within 2-3 hours. The reaction yields a white solid, which can be purified by recrystallization from a suitable solvent. The purity of the product can be determined by thin-layer chromatography (TLC) and 1H NMR spectroscopy.